p-Menth-6-en-2-ol, (2S,4S)-(+)-

• IUPAC Name: 2-methyl-5-propan-2-ylcyclohex-2-en-1-ol
• InChI: InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,7,9-11H,5-6H2,1-3H3
• InChI Key: FZXLDENMTYEVAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(CC1O)C(C)C
• Molecular Formula: C10H18O
• DSSTOX Substance ID: DTXSID10336549
• Molecular Weight: 154.25 g/mol
• CAS RN: 586-23-2

Description

“p-Menth-6-en-2-ol, (2S,4S)-(+)-” is a chemical compound with the molecular formula C10H18O. It is also known by the synonyms cis-Carvotanacetol and 2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethyl)-, (1S,5S)-.

Molecular Structure Analysis

The molecular structure of “p-Menth-6-en-2-ol, (2S,4S)-(+)-” consists of 10 carbon atoms, 18 hydrogen atoms, and 1 oxygen atom. The molecular weight is 154.25.

Physical And Chemical Properties Analysis

The physical and chemical properties of “p-Menth-6-en-2-ol, (2S,4S)-(+)-” are not fully detailed in the search results. The molecular weight is 154.24900. Other properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Biotransformation Studies

• The enantioselective biotransformation of α-terpineol (a related compound to p-Menth-6-en-2-ol) with cultured cells of Nicotiana tabacum showed selective hydroxylation, suggesting potential for biotechnological applications in producing specific enantiomers (Suga, Hirata, & Lee, 1982).

Chemical Transformations

• Ozonolysis of related compounds in the presence of pyridine led to the production of equimolar amounts of epimeric substances, indicating possible uses in synthetic chemistry for creating specific isomers (Ishmuratov et al., 2014).
• Research on the epoxidation of p-menth-1- and -3-ene, which are structurally related to p-Menth-6-en-2-ol, revealed insights into the production of specific epoxy compounds, useful in organic synthesis (Bowman, Chambers, & Jackson, 1966).

Pharmaceutical Enhancements

• Studies on unsaturated menthol analogues, closely related to p-Menth-6-en-2-ol, showed that these compounds can enhance the transdermal penetration of drugs like 5-fluorouracil, suggesting their potential as penetration enhancers in pharmaceutical formulations (Chen et al., 2013).

Synthetic Chemistry

• Chemoenzymatic synthesis of isomeric forms of p-menth-1-en-9-ol, related to p-Menth-6-en-2-ol, highlights its potential for diverse synthetic applications in producing various isomers (Serra, Fuganti, & Gatti, 2008).

Catalysis and Stereochemistry

• Research into the stereochemistry of different derivatives of monoterpenes, including those related to p-Menth-6-en-2-ol, has provided insights into the behavior of these compounds under different chemical reactions, crucial for applications in catalysis and the study of reaction mechanisms (Suga, Shishibori, & Matsuura, 1968).

Safety And Hazards

Safety data sheets for “p-Menth-6-en-2-ol, (2S,4S)-(+)-” are available for viewing and download. These sheets typically contain information about the potential hazards of the compound, as well as safety precautions for handling and storage.